Cas no 25801-53-0 (Phenol, 3-methoxy-2-(3-methyl-2-butenyl)-)

• Product Name: Phenol, 3-methoxy-2-(3-methyl-2-butenyl)-
• CAS No: 25801-53-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1424166
• PubChem ID: 11805561
• Update Time: 2025-04-20

Phenol, 3-methoxy-2-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-methoxy-2-(3-methyl-2-butenyl)-
• 3-methoxy-2-(3-methylbut-2-enyl)phenol
• DTXSID60473094
• 3-METHOXY-2-(3-METHYLBUT-2-EN-1-YL)PHENOL
• SCHEMBL8702045
• 25801-53-0

• Inchi： 1S/C12H16O2/c1-9(2)7-8-10-11(13)5-4-6-12(10)14-3/h4-7,13H,8H2,1-3H3
• InChI Key： SOFMGTNYXJLNON-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C/C=C(\C)/C)O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46